Cas no 89115-02-6 (Benzenamine, N-methyl-N-phenyl-4-(2-phenylethenyl)-)

• Product Name: Benzenamine, N-methyl-N-phenyl-4-(2-phenylethenyl)-
• CAS No: 89115-02-6
• MF: C₂₁H₁₉N
• MW: 285.382265329361
• CID: 611713
• PubChem ID: 71322182
• Update Time: 2025-04-19

Benzenamine, N-methyl-N-phenyl-4-(2-phenylethenyl)- Chemical and Physical Properties

Names and Identifiers

• Benzenamine, N-methyl-N-phenyl-4-(2-phenylethenyl)-
• N-methyl-N-phenyl-4-(2-phenylethenyl)aniline
• 89115-02-6
• DTXSID60751900

• Inchi： 1S/C21H19N/c1-22(20-10-6-3-7-11-20)21-16-14-19(15-17-21)13-12-18-8-4-2-5-9-18/h2-17H,1H3
• InChI Key： YOJDHXBDFXWJSK-UHFFFAOYSA-N
• SMILES： N(C)(C1C=CC=CC=1)C1C=CC(C=CC2C=CC=CC=2)=CC=1

Computed Properties

• Exact Mass: 285.151749610g/mol
• Monoisotopic Mass: 285.151749610g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 22
• Rotatable Bond Count: 4
• Complexity: 328
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 1
• XLogP3: 5.9
• Topological Polar Surface Area: 3.2Ų